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Compound of Interest

Compound Name: Roniciclib

Cat. No.: B612086 Get Quote

This document provides essential safety and logistical guidance for researchers, scientists, and

drug development professionals handling Roniciclib (BAY 1000394). The following procedures

are designed to ensure personnel safety and proper management of this potent pan-cyclin-

dependent kinase (CDK) inhibitor.

Hazard Identification and Safety Data Summary
Roniciclib is classified as a hazardous substance. The primary known hazards are

summarized below.[1] It is crucial to handle this compound with the appropriate precautions to

avoid exposure.

Hazard Classification Description
GHS Precautionary
Statement

Acute Toxicity, Oral (Category

4)
Harmful if swallowed.[1]

P301 + P312: IF

SWALLOWED: Call a POISON

CENTER or doctor/physician if

you feel unwell.[1]

Acute Aquatic Toxicity

(Category 1)
Very toxic to aquatic life.[1]

P273: Avoid release to the

environment.[1]

Chronic Aquatic Toxicity

(Category 1)

Very toxic to aquatic life with

long lasting effects.[1]
P391: Collect spillage.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b612086?utm_src=pdf-interest
https://www.benchchem.com/product/b612086?utm_src=pdf-body
https://www.benchchem.com/product/b612086?utm_src=pdf-body
https://ph.health.mil/PHC%20Resource%20Library/ehse-waste-management-hazardous-drugs.pdf
https://ph.health.mil/PHC%20Resource%20Library/ehse-waste-management-hazardous-drugs.pdf
https://ph.health.mil/PHC%20Resource%20Library/ehse-waste-management-hazardous-drugs.pdf
https://ph.health.mil/PHC%20Resource%20Library/ehse-waste-management-hazardous-drugs.pdf
https://ph.health.mil/PHC%20Resource%20Library/ehse-waste-management-hazardous-drugs.pdf
https://ph.health.mil/PHC%20Resource%20Library/ehse-waste-management-hazardous-drugs.pdf
https://ph.health.mil/PHC%20Resource%20Library/ehse-waste-management-hazardous-drugs.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612086?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Occupational Exposure Limits (OELs): No official Occupational Exposure Limit (OEL) has been

established for Roniciclib.[2] Therefore, it is imperative to handle it as a potent compound and

minimize exposure through engineering controls and personal protective equipment.

Personal Protective Equipment (PPE)
Consistent use of appropriate PPE is mandatory for all procedures involving Roniciclib. As a

potent compound, it should be handled with the same precautions as other hazardous or

cytotoxic drugs.[3][4][5]

Equipment Specification Purpose

Hand Protection

Powder-free nitrile or neoprene

gloves tested against

chemotherapy drugs (e.g.,

compliant with ASTM D6978).

[5][6] Double-gloving is

required.

Prevents skin contact and

absorption. The outer glove

should be changed

immediately upon

contamination.

Eye Protection

Safety goggles with side

shields or a full-face shield.[1]

[5]

Protects eyes from dust,

aerosols, and splashes.

Body Protection

Disposable, low-permeability

gown with a closed front, long

sleeves, and tight-fitting cuffs.

[3][5]

Prevents contamination of

personal clothing and skin.

Respiratory Protection

A NIOSH-approved respirator

(e.g., N95 or higher) is

required when handling the

powder form outside of a

containment device to prevent

inhalation of dust or aerosols.

[5]

Protects against inhalation of

the compound.
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Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational protocol is essential to minimize exposure risk during the

handling of Roniciclib.

Receiving and Storage
Inspection: Upon receipt, inspect the container for any damage or leakage. If the package is

damaged, do not open it and follow spill procedures.

Storage Conditions: Keep the container tightly sealed in a cool, well-ventilated, and

designated area.[1]

Powder: Store at -20°C.[1]

In Solvent: Store at -80°C.[1]

Preparation of Solutions
Engineering Controls: All handling of Roniciclib powder, including weighing and solution

preparation, must be conducted within a certified chemical fume hood or a biological safety

cabinet to avoid the formation of dust and aerosols.[1]

Pre-Procedure Checklist:

Ensure the work area is clean and uncluttered.

Cover the work surface with a plastic-backed absorbent pad.

Don all required PPE (double gloves, gown, eye protection, respirator if needed).

Weighing: Use dedicated equipment. If not possible, decontaminate all equipment thoroughly

after use.

Solubilization: Add solvent slowly to the powder to avoid splashing.

Post-Procedure:
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Wipe down the work surface and any equipment with an appropriate deactivating agent

(e.g., 70% alcohol), followed by a cleaning agent.[1]

Dispose of all contaminated disposables (e.g., absorbent pads, wipes, outer gloves) in the

designated hazardous waste container.[1]

Experimental Use
Labeling: Clearly label all containers with the compound name, concentration, and hazard

symbols.

Handling Precautions: Avoid all direct contact.[1] Do not eat, drink, or smoke in the laboratory

area.[1]

Transport: When transporting Roniciclib solutions, use sealed, secondary containers to

prevent spills.

Emergency Procedures
Accidental Release (Spill) Protocol

Evacuate and Secure: Alert others in the area and restrict access.

Ventilate: Ensure the area is well-ventilated.[1]

PPE: Don full personal protective equipment, including respiratory protection.[1]

Containment:

Solid Spill: Gently cover the spill with absorbent material to avoid raising dust.

Liquid Spill: Absorb the solution with finely-powdered liquid-binding material (e.g.,

diatomite, universal binders).[1]

Clean-up:

Carefully collect the absorbed material and place it into a sealed container labeled as

"Hazardous Waste."
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Decontaminate the spill area and any affected equipment by scrubbing with alcohol.[1]

Disposal: Dispose of all contaminated materials according to the disposal plan.[1]

First Aid Measures
Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, separating eyelids

to ensure adequate flushing.[1] Promptly seek

medical attention.[1]

Skin Contact

Rinse skin thoroughly with large amounts of

water.[1] Remove contaminated clothing and

shoes and seek medical attention.[1]

Inhalation

Relocate to fresh air immediately.[1] If breathing

is difficult, provide respiratory support.[1] Seek

medical attention.

Ingestion

Wash out the mouth with water.[1] Do NOT

induce vomiting.[1] Call a physician or poison

control center immediately.[1]

Disposal Plan
All Roniciclib waste is considered hazardous and must be disposed of in accordance with

federal, state, and local regulations.[1]

Waste Segregation and Collection
Waste Streams: Establish separate, clearly labeled waste containers for:

Solid Waste: Contaminated PPE (gloves, gowns), absorbent pads, empty vials.

Liquid Waste: Unused solutions, contaminated solvents.

Sharps: Contaminated needles and syringes.
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Containers: Use leak-proof, sealed containers designated for hazardous/cytotoxic waste.

Step-by-Step Disposal Procedure
Segregate Waste: At the point of generation, place contaminated items into the appropriate

hazardous waste container.

Container Management: Keep waste containers sealed when not in use. Do not overfill

containers.

Decontamination: Decontaminate the exterior of waste containers before removing them

from the work area.

Final Disposal: Dispose of the sealed waste containers through an approved hazardous

waste disposal facility, typically via incineration.[1][7] Do not dispose of Roniciclib or its

waste in the regular trash or down the drain.[1]

Workflow Visualization
The following diagram illustrates the complete lifecycle for the safe handling and disposal of

Roniciclib within a laboratory setting.

Caption: Safe Handling and Disposal Workflow for Roniciclib.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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